Cas no 100632-57-3 (4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid)

• Product Name: 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid
• CAS No: 100632-57-3
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• MDL: MFCD04117906
• CID: 62168
• PubChem ID: 11369274
• Update Time: 2025-05-19

4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid
• 4-[(Methylsulfonyl)amino]-gamma-oxo-benzenebutanoic acid
• 4-[(4-Mesylamino)phenyl]-4-oxobutyric acid
• 4-[(METHYLSULFONYL)AMINO]-Γ-OXO-BENZENEBUTANOIC ACID
• 4-[4-(methanesulfonamido)phenyl]-4-oxobutanoic acid
• 4-(METHYLSULFONYL)AMINO--OXO-BENZENEBUTANOIC ACID
• 4-[(Methylsulfonyl)aMino]-g-oxo- benzenebutanoic acid
• 4-(4-methylsulfonylaminophenyl)-4-oxobutyric acid
• 4-[(methylsulfonyl)amino]gamma-oxobenzenebutanoic acid
• DTXSID40463832
• SB81805
• 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoicacid
• 4-((methanesulfonyl)amino)-gamma-oxobenzenebutanoic acid
• 4-[(Methylsulfonyl)amino]-g-oxo-benzenebutanoic acid
• SCHEMBL5354411
• FT-0758494
• 4-((4-Mesylamino)phenyl)-4-oxobutyric acid
• Benzenebutanoic acid, 4-[(methylsulfonyl)amino]-gamma-oxo-
• AKOS005882666
• SJLUQBVGSCLNRB-UHFFFAOYSA-N
• 4-[(Methylsulfonyl)amino]-gamma-oxobenzenebutanoic Acid
• 100632-57-3
• 4-[(4-MESYLAMINO)PHENYL]-4-OXOBUTYRICACID
• DB-058467
• 4-[4-(methanesulfonamido)phenyl]-4-oxo-butanoic acid

• MDL： MFCD04117906
• Inchi： 1S/C11H13NO5S/c1-18(16,17)12-9-4-2-8(3-5-9)10(13)6-7-11(14)15/h2-5,12H,6-7H2,1H3,(H,14,15)
• InChI Key： SJLUQBVGSCLNRB-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C(CCC(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 271.05100
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.92000
• LogP: 2.25940

4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid

4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic Acid (CAS No. 100632-57-3): A Comprehensive Overview

4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid (CAS No. 100632-57-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MSPB, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid consists of a carboxylic acid group, a ketone group, and a methylsulfonamido-substituted phenyl ring. These functional groups contribute to its diverse reactivity and biological properties. The presence of the carboxylic acid group allows for the formation of salts and esters, which can be useful in optimizing the compound's solubility and bioavailability. The ketone group provides opportunities for further chemical modifications, enhancing the compound's potential as a lead molecule in drug design.

Recent studies have highlighted the potential therapeutic applications of 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, MSPB has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid could be a promising candidate for further development as an anti-cancer agent.

In the realm of metabolic disorders, MSPB has shown promise in improving insulin sensitivity and glucose metabolism. Animal studies have indicated that this compound can enhance insulin signaling in adipose tissue and skeletal muscle, leading to improved glycemic control. These effects make it a potential therapeutic option for managing type 2 diabetes and related metabolic syndromes.

The pharmacokinetic properties of 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

In conclusion, 4-(4-(Methylsulfonamido)phenyl)-4-oxobutanoic acid (CAS No. 100632-57-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a promising molecule in the field of drug discovery.